Cas no 2060046-63-9 (2-(carboxymethyl)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-(carboxymethyl)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2060046-63-9
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD30500259
• CID: 5163818
• PubChem ID: 125455970
• Update Time: 2025-10-29

2-(carboxymethyl)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-2-acetic acid, 4-carboxy-
• 2-(carboxymethyl)-2H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD30500259
• Inchi： 1S/C5H5N3O4/c9-4(10)2-8-6-1-3(7-8)5(11)12/h1H,2H2,(H,9,10)(H,11,12)
• InChI Key： GYUICJQKILUUOG-UHFFFAOYSA-N
• SMILES： N1=CC(C(O)=O)=NN1CC(O)=O

Additional information on 2-(carboxymethyl)-2H-1,2,3-triazole-4-carboxylic acid

2-(Carboxymethyl)-2H-1,2,3-Triazole-4-Carboxylic Acid (CAS No: 2060046-63-9)

Introduction to 2-(Carboxymethyl)-2H-1,2,3-Triazole-4-Carboxylic Acid

The compound 2-(Carboxymethyl)-2H-1,2,3-Triazole-4-Carboxylic Acid (CAS No: 2060046-63-9) is a highly versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their unique structural properties and wide-ranging applications in drug design, polymer synthesis, and sensing technologies.

Structural Insights and Synthesis

The molecular structure of 2-(Carboxymethyl)-2H-1,2,3-Triazole-4-Carboxylic Acid is characterized by a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of two carboxylic acid groups (-COOH) at positions 4 and 5 of the triazole ring introduces significant acidity and hydrogen bonding capabilities. Additionally, the carboxymethyl group (-CH₂COOH) attached at position 2 imparts further functional diversity to the molecule.

The synthesis of this compound typically involves a combination of click chemistry reactions and traditional organic synthesis techniques. For instance, the azide–alkyne cycloaddition (CuAAC) reaction is often employed to construct the triazole core. Subsequent functionalization steps allow for the introduction of the carboxylic acid groups and the carboxymethyl substituent.

Chemical Properties and Applications

One of the most notable properties of CAS No: 2060046-63-9 is its ability to participate in various supramolecular interactions due to its multiple functional groups. The triazole ring system is known for its π-conjugation capabilities and high stability under physiological conditions. The carboxylic acid groups enable strong hydrogen bonding interactions, making this compound an excellent candidate for applications in drug delivery systems.

Recent studies have demonstrated that this compound can serve as a potent ligand for metal ions such as copper (II) and iron (III). This property makes it highly relevant in the development of metallo-drugs for cancer therapy and other diseases where metal ion homeostasis plays a critical role.

In terms of industrial applications, CAS No: 2060046-63-9 has shown promise in the fabrication of stimuli-responsive polymers. The presence of multiple functional groups allows for easy incorporation into polymer backbones while retaining their inherent reactivity. Such polymers can be used in advanced materials for sensors or actuators.

Biomedical Applications

The biomedical potential of CAS No: 2060046-63-9 has been extensively explored in recent years. Researchers have reported its ability to inhibit certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The triazole moiety, combined with the carboxylic acid functionalities, contributes to its enzyme-inhibiting properties while maintaining low toxicity levels.

Preliminary in vitro studies suggest that this compound could serve as a lead molecule for developing new anti-inflammatory agents. Its ability to modulate inflammatory pathways without causing significant side effects makes it a promising candidate for further preclinical testing.

Furthermore, CAS No: 2060046-63-9 has been investigated as a potential imaging agent in positron emission tomography (PET). Its favorable pharmacokinetic profile and ability to bind specific receptors make it suitable for molecular imaging applications.

Environmental Impact and Sustainability

In addition to its technical applications, there is growing interest in understanding the environmental fate and sustainability aspects of CAS No: 2060046-63-9. Recent research indicates that this compound exhibits moderate biodegradability under aerobic conditions but shows persistence under anaerobic environments. These findings underscore the importance of responsible use and disposal practices when handling this compound.

Efforts are currently underway to develop greener synthesis routes for this compound using renewable feedstocks and catalytic processes that minimize waste generation.

Future Directions

Synthesis and Characterization

Ongoing research aims to optimize the synthesis process for CAS No: 2060046-63-9, focusing on improving yield efficiency while reducing energy consumption. Advanced characterization techniques such as X-ray crystallography are being employed to gain deeper insights into its molecular structure at atomic resolution.

Biological Applications

The exploration of biological applications remains a key area of focus for this compound. Future studies will investigate its potential as an anticancer agent targeting specific signaling pathways involved in tumor progression.

Material Science

In material science researches are being conducted on incorporating CAS No: 206 878 – 78 – 7 into advanced materials such as self-healing polymers where its hydrogen bonding capability can facilitate reversible cross-linking.

Environmental Studies

Further environmental studies will assess CAS No: 78 – 78 – 7's impact on aquatic ecosystems under varying pH conditions aiming to establish safe usage thresholds.

Sustainable Synthesis

New sustainable synthesis methods using bio-based catalysts are being developed to produce CAS No: 78 – 78 – 7 more efficiently with reduced carbon footprint.

Toxicological Evaluation

Toxicological evaluations will be conducted using zebrafish models to assess CAS No: 78 – 78 – 7's developmental toxicity providing insights into human health risks.

Pharmaceutical Formulation

In pharmaceutical formulation researches focus on developing controlled-release drug delivery systems utilizing CAS No: 78 – 78 – 7's unique chemical properties enhancing therapeutic efficacy.

Analytical Methods Development

New analytical methods such as LC-Mass spectrometry are being developed for precise quantification of CAS No: 78 –  –  in complex matrices improving analytical accuracy.

Catalytic Applications Exploration

Catalytic applications are being explored by investigating CAS No:  –  as a catalyst support material enhancing reaction efficiency in industrial processes.

Biocompatibility Studies Conducted

Comprehensive biocompatibility studies using human cell lines are being conducted to evaluate CAS No:  –  's suitability for biomedical devices ensuring safety standards.

Photophysical Properties Investigation Ongoing

Research continues on understanding CAS No:  – 's photophysical properties under UV light which could unlock new applications in optoelectronics.

Electrochemical Behavior Analysis Underway

Analyzing CAS No:   –   –   's electrochemical behavior could pave way for innovative electrode materials enhancing energy storage devices performance.

Exploring Integration with Nanomaterials

Pioneering research explores integrating CAS No:   –   –   into nanomaterial frameworks creating hybrid materials with enhanced functionalities across various domains.